![molecular formula C14H18N6S B2514842 (E)-3-amino-2-cyano-N-methyl-3-(4-pyridin-2-ylpiperazin-1-yl)prop-2-enethioamide CAS No. 338410-19-8](/img/structure/B2514842.png)
(E)-3-amino-2-cyano-N-methyl-3-(4-pyridin-2-ylpiperazin-1-yl)prop-2-enethioamide
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Description
(E)-3-amino-2-cyano-N-methyl-3-(4-pyridin-2-ylpiperazin-1-yl)prop-2-enethioamide, or E3ACNMPP2, is an important molecule in the field of organic chemistry. It has a wide range of applications in the laboratory, medical and industrial fields. E3ACNMPP2 is a cyclic amine that is widely used in the synthesis of various compounds, including pharmaceuticals and agrochemicals. It is also used in the synthesis of peptides, proteins, and other biologically active molecules. E3ACNMPP2 has been found to have a number of biochemical and physiological effects on cells, and is being studied for its potential therapeutic applications.
Scientific Research Applications
- The compound’s structure includes a piperazine ring, which is a common motif in insecticides. Researchers have explored derivatives of this compound for their potential insecticidal properties . These derivatives may offer novel modes of action, low toxicity, and high efficiency in pest control.
- In the context of liver fibrosis, compounds that inhibit collagen synthesis are crucial. Some pyridine-based derivatives, including those related to our compound, have shown anti-fibrotic activity by targeting collagen production pathways . Investigating their effects on hepatic stellate cells and collagen deposition could lead to promising therapeutic interventions.
- The compound’s derivatives have been screened for their effects on cell viability using ER+ breast cancer cell lines . Understanding their impact on cancer cell growth and survival pathways could provide valuable insights for drug development.
- Substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives have been synthesized and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra . Further investigations into their mechanisms of action and efficacy are warranted.
- The compound’s derivatives might interact with VEGF receptors, potentially affecting angiogenesis and tissue remodeling. Investigating their impact on collagen deposition and fibrosis could be relevant in various disease contexts .
Insecticides and Pest Control
Anti-Fibrotic Agents
Breast Cancer Research
Anti-Tubercular Activity
Vascular Endothelial Growth Factor (VEGF) Inhibition
properties
IUPAC Name |
(E)-3-amino-2-cyano-N-methyl-3-(4-pyridin-2-ylpiperazin-1-yl)prop-2-enethioamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N6S/c1-17-14(21)11(10-15)13(16)20-8-6-19(7-9-20)12-4-2-3-5-18-12/h2-5H,6-9,16H2,1H3,(H,17,21)/b13-11+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIJTVRNNVCXMRT-ACCUITESSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=S)C(=C(N)N1CCN(CC1)C2=CC=CC=N2)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CNC(=S)/C(=C(\N)/N1CCN(CC1)C2=CC=CC=N2)/C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2E)-3-amino-2-cyano-N-methyl-3-[4-(pyridin-2-yl)piperazin-1-yl]prop-2-enethioamide |
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